1,2-Ethylene glycol

• CAS No.: 107-21-1
• Product Name: 1,2-Ethylene glycol
• Molecular Formula: (C2H4O)nH2O (n = number of ethylene oxide units corresponding to a molecular weight of 6 000, about 140); HOCH2CH2OH; HO(C2H4O)nH; CH2OHCH2OH; C2H6O2
• Molecular Weight: 62.07 g/mol
• IUPAC Name: ethane-1,2-diol
• Standard InChI: InChI=1S/C2H6O2/c3-1-2-4/h3-4H,1-2H2
• Standard InChIKey: LYCAIKOWRPUZTN-UHFFFAOYSA-N
• SMILES: C(CO)O
• Canonical SMILES: C(CO)O
• Boiling Point: 387.7 °F at 760 mm Hg (NTP, 1992); 197.3 °C; 197 °C; 250 °C; 388°F
• Colorform: Clear, colorless, syrupy, liquid [Note: A solid below 9 degrees F].
• Density: 1.115 at 68 °F (USCG, 1999); 1.1135 g/cu cm AT 20 °C; Relative density (water = 1): 1.1; Relative density (water = 1): 1.13; 1.11
• Flash Point: 232 °F (NTP, 1992); 232 °F (111 °C) (closed cup); 111.11 °C c.c., 115 °C o.c.; 171-235 °C; 232°F
• Melting Point: 9 °F (NTP, 1992); -13.0 °C; PEG 400: 4-8 °C; PEG 3000: 50-56 °C; PEG 3350: 53-57 °C; PEG 4000: 53-59 °C; PEG 6000:55-61 °C; PEG 8000: 55-62 °C; -12.69 °C; 4-10°C; -13 °C; softening point; 9°F
• Physical Description: Ethylene glycol is a clear, colorless syrupy liquid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Since it is a liquid it can easily penetrate the soil and contaminate groundwater and nearby streams.; Liquid; WetSolid; PEG 400 is a clear, viscous, colourless or almost colourless hygroscopic liquid; PEG 3000, PEG 3350, PEG 4000, PEG 6000 and PEG 8000 are white or almost white solids with a waxy or paraffin-like appearance; Liquid; ODOURLESS COLOURLESS VISCOUS HYGROSCOPIC LIQUID.; COLOURLESS VISCOUS SLIGHTLY HYGROSCOPIC LIQUID.; Clear, colorless, syrupy, odorless liquid.; Clear, colorless, syrupy, odorless liquid. [antifreeze] [Note: A solid below 9°F.]; Clear, colorless, syrupy (viscous) liquid at room temperature. Often colored fluorescent yellow-green when used in automotive antifreeze.
• Description: Ethylene glycol is a clear, colorless syrupy liquid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Since it is a liquid it can easily penetrate the soil and contaminate groundwater and nearby streams.; Ethylene glycol, also known as 1, 2-ethanediol or glycol, belongs to the class of organic compounds known as 1, 2-diols. These are polyols containing an alcohol group at two adjacent positions. Ethylene glycol has been detected in multiple biofluids, such as saliva and urine. Within the cell, ethylene glycol is primarily located in the cytoplasm and adiposome. Ethylene glycol exists in all eukaryotes, ranging from yeast to humans. Ethylene glycol is also a parent compound for other transformation products, including but not limited to, ethylene glycol bis(2-aminoethyl)tetraacetate, 2-ethoxyethanol, and ethylene glycol monododecyl ether. Ethylene glycol is a potentially toxic compound.; Ethylene glycol is a synthetic liquid substance that absorbs water. It is odorless, but has a sweet taste. Ethylene glycol is used to make antifreeze and de-icing solutions for cars, airplanes, and boats. It is also used in hydraulic brake fluids and inks used in stamp pads, ballpoint pens, and print shops.
• Solubility: greater than or equal to 100 mg/mL at 63.5° F (NTP, 1992); 16.11 M; PEG 400 is miscible with water, very soluble in acetone, in alcohol and in methylene chloride, practically insoluble in fatty oils and in mineral oils; PEG 3000 and PEG 3350: very soluble in water and in methylene chloride, very slightly soluble in alcohol, practically insoluble in fatty oils and in mineral oils; PEG 4000, PEG 6000 and PEG 8000: very soluble in water and in methylene chloride, practically insoluble in alcohol and in fatty oils and in mineral oils.; Miscible with lower aliphatic alcohols, glycerol, acetic acid, acetone and similar ketones, aldehydes, pyridine, similar coal tar bases; slightly soluble in ether (1:200); practically insoluble in benzene, its homologs, chlorinated hydrocarbons, petroleum ether, oils; Miscible with water; Solubility in water: miscible; Solubility in water at 20 °C: very good; Miscible
• Synonyms: 1,2-Dihydroxyethane; 1,2-Ethanediol; 146AR; 2-Hydroxyethanol; Dowtherm SR 1; E 600; E 600 (glycol); Ethylene alcohol; Ethylene dihydrate; Fridex; Glycol alcohol; Glysil GS; MEG 100; Macrogol 400 BPC; Monoethylene glycol; NSC 93876; Norkool; Ramp; Tes
• Vapor Density: 2.14 (NTP, 1992) (Relative to Air); 2.1 (Air = 1); Relative vapor density (air = 1): 2.1; 2.14
• Vapor Pressure: 0.06 mm Hg at 68 °F ; 1 mm Hg at 127.4° F (NTP, 1992); 0.09 mmHg; 0.092 mm Hg at 25 °C /Extrapolated/; Vapor pressure, Pa at 20 °C: 6.5; Vapor pressure, Pa at 20 °C:; 0.06 mmHg
• PubChem Compound: 174
• Last Modified: Dec 05 2021